Cas no 2227684-98-0 ((2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine)

• Product Name: (2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine
• CAS No: 2227684-98-0
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6422119
• PubChem ID: 165613544
• Update Time: 2025-10-24

(2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine
• EN300-1745091
• 2227684-98-0

• Inchi： 1S/C10H16N2S/c1-7(11)2-5-9-10(8-3-4-8)12-6-13-9/h6-8H,2-5,11H2,1H3/t7-/m1/s1
• InChI Key： KLJPOVWWGKWIPV-SSDOTTSWSA-N
• SMILES： S1C=NC(=C1CC[C@@H](C)N)C1CC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on (2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine

Compound CAS No 2227684-98-0: (2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine

The compound with CAS No 2227684-98-0, known as (2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amines and features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the cyclopropyl group further adds to its structural complexity and potential biological activity.

Recent studies have highlighted the potential of (2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine as a promising candidate in drug discovery. Its unique stereochemistry, particularly the (R) configuration at the second carbon atom of the butanamine backbone, plays a crucial role in determining its pharmacokinetic properties and interactions with biological targets. Researchers have explored its ability to modulate various cellular pathways, making it a subject of interest in the development of novel therapeutic agents.

The synthesis of (2R)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent introduction of the cyclopropyl group via alkylation or coupling reactions. The stereochemical outcome is carefully controlled to ensure the desired (R) configuration, which is critical for its biological activity.

In terms of biological activity, (2R)-4-(4-cyclopropyl -1,3-thiazol-5-yllbutan - ̃ -amine has shown potential in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit certain kinases that are overexpressed in cancer cells, suggesting its role as a potential anticancer agent. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been investigated, highlighting its potential in modulating signaling pathways associated with neurological conditions.

The pharmacokinetic profile of (2R)-4-(4-cyclopropyl -1,3-thiazol -5-yllbutan -amine has also been studied extensively. Preclinical studies indicate that it exhibits favorable absorption and bioavailability, which are essential for its efficacy as an orally administered drug. Furthermore, its metabolic stability and clearance pathways have been characterized, providing valuable insights into its suitability for long-term therapeutic use.

From an industrial perspective, the scalable synthesis of (2R)-4-(4-cyclopropyl -1,3-thiazol -5-yllbutan -amine remains a critical area of research. Efforts are underway to optimize the synthetic route to enhance yield and reduce production costs while maintaining high stereochemical fidelity. This compound's structural complexity poses challenges in large-scale manufacturing; however, advancements in catalytic asymmetric synthesis and continuous flow chemistry are addressing these limitations.

In conclusion, (2R)-4-(4-cyclopropyl -1,3-thiazol -5-yllbutan -amine represents a compelling example of how modern medicinal chemistry can leverage structural diversity to develop innovative therapeutic agents. With ongoing research into its biological activity, pharmacokinetics, and scalable synthesis methods, this compound holds significant promise for advancing drug discovery and development efforts across various therapeutic areas.